Cas no 121076-16-2 (5'-O-(4,4'-DiMethoxytrityl)-N6-Phenoxyacetyl adenosine)

• Product Name: 5'-O-(4,4'-DiMethoxytrityl)-N6-Phenoxyacetyl adenosine
• CAS No: 121076-16-2
• MF: C₃₉H₃₇N₅O₈
• MW: 703.73978972435
• CID: 3034065
• Update Time: 2023-11-19

5'-O-(4,4'-DiMethoxytrityl)-N6-Phenoxyacetyl adenosine Chemical and Physical Properties

Names and Identifiers

• 5'-O-[二(4-甲氧基苯基)苯基甲基]-N-(苯氧基乙酰基)腺苷
• 5'-O-(4,4'-DiMethoxytrityl)-N6-Phenoxyacetyl adenosine
• 5'-O-[Bis(4-methoxyphenyl)phenylmethyl]-N-(phenoxyacetyl)adenosine
• 5'-O-[bis(4-Methoxyphenyl)phenylMethyl]-N6-(2-phenoxyacetyl)adenosine
• N-(9-((2R,3R,4S,5R)-5-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-3,4-dihydroxytetrahydrofuran-2-yl)-9H-purin-6-yl)-2-phenoxyacetamide
• N-[9-[(2R,3R,4S,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-3,4-dihydroxyoxolan-2-yl]purin-6-yl]-2-phenoxyacetamide
• 5'-O-DMT-N6-(2-phenoxyacetyl)-adenosine
• A855699
• N-(Phenoxyacetyl)-5'-O-(4,4'-dimethoxytrityl)adenosine
• CID 10996104
• Adenosine, 5'-O-[bis(4-methoxyphenyl)phenylmethyl]-N-(2-phenoxyacetyl)-

• Inchi： 1S/C39H37N5O8/c1-48-28-17-13-26(14-18-28)39(25-9-5-3-6-10-25,27-15-19-29(49-2)20-16-27)51-21-31-34(46)35(47)38(52-31)44-24-42-33-36(40-23-41-37(33)44)43-32(45)22-50-30-11-7-4-8-12-30/h3-20,23-24,31,34-35,38,46-47H,21-22H2,1-2H3,(H,40,41,43,45)/t31-,34-,35-,38-/m1/s1
• InChI Key： GWFRSQBGIGLMFD-BBKOCAQVSA-N
• SMILES： O1[C@H]([C@@H]([C@@H]([C@H]1COC(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC)O)O)N1C=NC2C(NC(COC3C=CC=CC=3)=O)=NC=NC1=2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 52
• Rotatable Bond Count: 13
• Complexity: 1090
• XLogP3: 4.5
• Topological Polar Surface Area: 159

Experimental Properties

• Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.7E-5 g/L) (25 ºC),
• pka: 7.87±0.43(Predicted)